Cas no 170489-34-6 (6-(propan-2-yl)-1H-indole-3-carbaldehyde)

• Product Name: 6-(propan-2-yl)-1H-indole-3-carbaldehyde
• CAS No: 170489-34-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1352899
• PubChem ID: 24884447
• Update Time: 2025-04-20

6-(propan-2-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(1-methylethyl)-1H-indole-3-carboxylic acid
• 6-Isopropylindole-3-carboxaldehyde
• 6-Isopropyl-3-formylindole
• 6-(propan-2-yl)-1H-indole-3-carbaldehyde
• MFCD20662814
• AS-47731
• DB-369320
• AKOS023811740
• F15905
• 6-ISOPROPYLINDOLE-3-CARBOXALDEHYDE, 97%
• J-010628
• 6-propan-2-yl-1H-indole-3-carbaldehyde
• 6-isopropyl-1h-indole-3-carbaldehyde
• 170489-34-6
• SCHEMBL3433878
• 870703-65-4

• MDL： MFCD20662814
• Inchi： 1S/C12H13NO/c1-8(2)9-3-4-11-10(7-14)6-13-12(11)5-9/h3-8,13H,1-2H3
• InChI Key： KAJUTJHDGBYGSL-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C=C(C=CC=21)C(C)C

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.235
• Melting Point: 144-148 °C
• Boiling Point: 411.7°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.645
• PSA: 53.09

6-(propan-2-yl)-1H-indole-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles